Methyl 4,6-O-benzylidene-alpha-D-glucopyranoside

Description

Methyl 4,6-O-benzylidene-alpha-D-glucopyranoside is a chemical compound with the molecular formula $C_{14}H_{18}O_{6}$ and a molecular weight of 282.29 g/mol . It is also known by other names, including (4aR,6S,7R,8R,8aS)-6-Methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol . This compound has a variety of synonyms and identifiers, such as MFCD00006819, NSC 1681, and EINECS 221-615-2 . It is used as a laboratory chemical but is not recommended for use in food, drugs, pesticides, or biocidal products .

A similar compound is Methyl 4,6-O-Benzylidene-beta-D-glucopyranoside, which shares the same molecular formula and weight but differs in its structure . Both compounds feature a benzylidene acetal protecting group at the 4 and 6 positions of the glucopyranoside ring .

In the context of research, detail-oriented and skilled research assistants with experience in data collection, analysis, and project management are valued . A strong resume for a research assistant typically highlights research skills, knowledge of research methodologies, and the ability to work independently .

• CAS No.: 3162-96-7
• Product Name: Methyl 4,6-O-benzylidene-alpha-D-glucopyranoside
• Molecular Formula: C14H18O6
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• Standard InChI: InChI=1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3
• Standard InChIKey: VVSWDMJYIDBTMV-BTZLDLHRSA-N
• SMILES: COC1C(C(C2C(O1)COC(O2)C3=CC=CC=C3)O)O
• Canonical SMILES: COC1C(C(C2C(O1)COC(O2)C3=CC=CC=C3)O)O
• Synonyms: Methyl 4,6-O-(Phenylmethylene)-α-D-glucopyranoside; NSC 1681
• Reference: Over et al. Natural-product-derived fragments for fragment-based ligand discovery. Nature Chemistry, doi: 10.1038/nchem.1506, published online 2 December 2012 http://www.nature.com/nchem
• PubChem Compound: 11822086
• Last Modified: Sep 16 2023